Cas no 1138322-01-6 (6-chloro-2-(ethylamino)-N-methylnicotinamide)

• Product Name: 6-chloro-2-(ethylamino)-N-methylnicotinamide
• CAS No: 1138322-01-6
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 2115335
• Update Time: 2023-11-19

6-chloro-2-(ethylamino)-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(ethylamino)-N-methylnicotinamide
• IYVLAEUVDXIBLS-UHFFFAOYSA-N
• 6-Chloro-2-ethylamino-N-methylnicotinamide
• CID 86662681
• 3-Pyridinecarboxamide, 6-chloro-2-(ethylamino)-N-methyl-

• Inchi： 1S/C9H12ClN3O/c1-3-12-8-6(9(14)11-2)4-5-7(10)13-8/h4-5H,3H2,1-2H3,(H,11,14)(H,12,13)
• InChI Key： IYVLAEUVDXIBLS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC)=O)C(=N1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±42.0 °C(Predicted)
• pka: 13.89±0.46(Predicted)